Cas no 61947-39-5 (Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-)
61947-39-5 structure
Product Name:Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-
CAS No:61947-39-5
MF:C22H16N2O2
MW:340.374645233154
CID:462653
PubChem ID:11809972
Update Time:2025-04-19
Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-
- 3-[[4-[(3-cyanophenoxy)methyl]phenyl]methoxy]benzonitrile
- 3,4-phenylenebis(methyleneoxy)]bisbenzonitrile
- AGN-PC-00GMGT
- CTK2C9911
- NSC727669
- NSC-727669
- DTXSID90473300
- 61947-39-5
- 3,3'-[1,4-Phenylenebis(methyleneoxy)]dibenzonitrile
-
- Inchi: 1S/C22H16N2O2/c23-13-19-3-1-5-21(11-19)25-15-17-7-9-18(10-8-17)16-26-22-6-2-4-20(12-22)14-24/h1-12H,15-16H2
- InChI Key: QNSBBEMRUBJBRL-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)C=1)CC1C=CC(=CC=1)COC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 340.12128
- Monoisotopic Mass: 340.121178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 4.3
Experimental Properties
- PSA: 66.04
Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
61947-39-5 (Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-) Related Products
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